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Compound of Interest

Compound Name:
3-iodo-1,5-dimethyl-1H-pyrazole-

4-carbaldehyde

CAS No.: 1946813-69-9

Cat. No.: B2446687

Get Quote

Executive Summary
In the landscape of nitrogen-rich heterocycles, the pyrazole ring is a privileged scaffold,

appearing in FDA-approved drugs such as Celecoxib, Crizotinib, and Ruxolitinib. While 4-

substituted pyrazoles (derived from the easily accessible 4-iodopyrazole) dominate the kinase

inhibitor space, 3-iodo-pyrazole intermediates offer a distinct geometric vector for chemical

space exploration.

This guide addresses the technical barriers that have historically limited the use of 3-iodo-

pyrazoles: ambivalent regioselectivity during alkylation and reductive dehalogenation during

cross-coupling. By mastering these intermediates, medicinal chemists can access 1,3-

disubstituted and 1,3,5-trisubstituted scaffolds that are orthogonal to standard libraries.

The 3-Iodo Advantage: Geometric & Electronic
Profiling
Vector Analysis
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The 3-position of the pyrazole ring offers a bond vector of approximately 140° relative to the

N1-substituent, compared to the 170° linear orientation of the 4-position. This "bent" geometry

is critical for:

Loop Binders: Accessing solvent-exposed regions in kinase ATP pockets.

Fragment Linking: Connecting pharmacophores in GPCR ligands where a non-linear core is

required to induce conformational changes.

Reactivity Profile (3-I vs. 4-I)
Feature 4-Iodopyrazole 3-Iodopyrazole

Synthesis
Direct electrophilic iodination (

). Very Easy.

Indirect (Sandmeyer) or

Cyclization. Moderate difficulty.

Nucleophilicity High (C4 is electron-rich).
Lower (C3 is electron-

deficient).

Suzuki Coupling Excellent reactivity.[1]
Prone to dehalogenation

(reduction to C-H).

Regiochemistry Symmetric (if N-unsubstituted).
Asymmetric; N-alkylation yields

separable regioisomers.

Synthesis & Scalability: The Sandmeyer Protocol
Unlike 4-iodopyrazole, 3-iodopyrazole cannot be made via direct iodination of pyrazole due to

the electronic bias of the ring (C4 is the nucleophilic site). The most robust, scalable method is

the Sandmeyer reaction starting from commercially available 3-aminopyrazole.

Experimental Protocol: Synthesis of 3-Iodo-1H-pyrazole
Objective: Convert 3-aminopyrazole to 3-iodo-1H-pyrazole on a multigram scale.

Reagents:

3-Aminopyrazole (1.0 eq)[2]
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Sodium Nitrite (

, 1.2 eq)

Potassium Iodide (KI, 1.5 eq)

Hydrochloric Acid (6M HCl)

Solvent: Water (

)

Step-by-Step Methodology:

Diazotization: Dissolve 3-aminopyrazole (8.3 g, 100 mmol) in 6M HCl (50 mL) and cool to

-5°C in an ice/salt bath.

Nitrite Addition: Add a solution of

(8.3 g, 120 mmol) in water (20 mL) dropwise, maintaining internal temperature < 0°C. Stir for
30 minutes. Critical: Ensure complete diazotization to avoid triazene byproducts.

Iodination: Carefully add a solution of KI (24.9 g, 150 mmol) in water (30 mL) dropwise.

Caution: Vigorous evolution of nitrogen gas (

) will occur.

Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

Workup: Neutralize with solid

to pH 7. Extract with Ethyl Acetate (3 x 100 mL). Wash combined organics with 10%

(to remove excess iodine) and brine.

Purification: Recrystallize from Ethanol/Water or purify via silica flash chromatography

(Hexane/EtOAc).

Yield: Typical isolated yield is 60-75%.
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The "Killer" Challenge: Regioselective N-Alkylation
The most common failure mode in using 3-iodopyrazole is the formation of inseparable

mixtures of N1- and N2-alkylated products.

N1-Alkylation: Yields 1-alkyl-3-iodopyrazole. (The "Remote" isomer).

N2-Alkylation: Yields 1-alkyl-5-iodopyrazole. (The "Proximal" isomer).

Controlling the Regiochemical Switch
Sterics and electronics dictate the ratio. For 3-iodopyrazole, the bulky iodine atom sterically

hinders the adjacent nitrogen (N2), generally favoring N1-alkylation (formation of the 1,3-

isomer).

Decision Matrix for Alkylation Conditions:

Desired Isomer Reagents Mechanism
Selectivity
(Approx)

1,3-Isomer (Remote) , DMF, Alkyl Halide
Thermodynamic

Control
>10:1 (Favored)

1,5-Isomer (Proximal)
Mitsunobu (ROH,

, DEAD)
Kinetic/Steric Control

Variable (often favors

1,3 still)

1,5-Isomer

(Alternative)

Use 3-nitro precursor,

alkylate, then

reduce/Sandmeyer

Route Design Exclusive 1,5

Visualization of Regioselectivity
The following diagram illustrates the divergent synthesis pathways dependent on alkylation

choice.
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Caption: Divergent regiochemical pathways for 3-iodopyrazole functionalization. Standard

basic alkylation favors the 1,3-isomer.

Cross-Coupling & The Dehalogenation Trap[3]
A critical technical nuance is that 3-iodopyrazoles are prone to reductive dehalogenation during

Suzuki-Miyaura coupling.

The Mechanism of Failure
The oxidative addition of Pd(0) into the C-I bond is fast. However, the resulting Pd(II) species is

electron-deficient. In the presence of:

Alcoholic solvents (EtOH, MeOH)

Hydride sources (excess base, trace water) The Pd-Aryl species undergoes transmetalation

with a hydride (or

-hydride elimination from the ligand/solvent) followed by reductive elimination, replacing the
Iodine with Hydrogen.

Optimized Coupling Protocol (Self-Validating)
To suppress dehalogenation, use a non-protic system with a bulky, electron-rich ligand.

Recommended Conditions:

Catalyst:
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or

/XPhos.

Solvent: 1,4-Dioxane or Toluene (Anhydrous). Avoid Ethanol.

Base:

(Solid, anhydrous) or

.

Temperature: 80-90°C.

Validation Step: Monitor the reaction by LCMS for the mass of the de-iodo byproduct (M-126). If

observed >5%, immediately lower temperature and switch to a strictly anhydrous setup.

Therapeutic Applications: Case Studies
Kinase Inhibitor Design (CDK2/Cyclin A)
3-substituted pyrazoles mimic the adenine ring of ATP.

Scaffold: 1,3-Diarylpyrazole.[3]

Synthesis: 3-iodo-1-phenylpyrazole coupled with 4-aminophenylboronic acid.

Result: The 3-aryl moiety projects into the hydrophobic pocket (Gatekeeper region), while the

1-phenyl group orients towards the solvent front.

Divergent Library Synthesis Workflow
The following workflow demonstrates how to use the 3-iodo intermediate to generate diverse

libraries.
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Caption: Divergent functionalization of the 3-iodo core to access distinct chemical space.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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